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Compound of Interest

Compound Name: Menisdaurin

Cat. No.: B15596200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of Menisdaurin
stock solutions for various experimental applications. The protocols outlined below are based

on general laboratory best practices for handling and preparing solutions of natural products.

Compound Information
Menisdaurin is a naturally occurring glycoside and nitrile compound.[1] It is a white to off-white

crystalline solid.[2]

Table 1: Physicochemical Properties of Menisdaurin
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Property Value Reference

CAS Number 67765-58-6 [1][3][4]

Molecular Formula C₁₄H₁₉NO₇ [4][5]

Molar Mass 313.30 g/mol [1][4]

Physical Form Colorless crystalline platelets [1]

Purity >95% (commercially available) [6]

Melting Point 175-176 °C [1]

Solubility

Data not available. See

Section 3.2 for recommended

solvents.

Storage (Solid)
Powder: -20°C for 3 years; 4°C

for 2 years.
[6]

General Guidelines for Handling and Safety
Menisdaurin should be handled with care in a laboratory setting. It is advisable to wear

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses. For detailed safety information, refer to the Material Safety Data Sheet (MSDS)

provided by the supplier.

Preparation of Menisdaurin Stock Solutions
Due to the lack of specific solubility data for Menisdaurin in common laboratory solvents, a

preliminary solubility test is recommended. Dimethyl sulfoxide (DMSO) is a common solvent for

dissolving a wide range of organic compounds for in vitro assays.[7][8][9][10]

Materials
Menisdaurin powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Recommended Solvents
For biological assays, DMSO is the recommended primary solvent for preparing high-

concentration stock solutions. For working solutions, the stock can be further diluted in sterile

aqueous buffers or cell culture media. It is crucial to ensure the final concentration of DMSO in

the experimental setup is non-toxic to the cells (typically ≤ 0.5%).

Protocol for Preparing a 10 mM Menisdaurin Stock
Solution in DMSO

Calculate the required mass of Menisdaurin:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 313.30 g/mol = 3.133 mg

Weighing the Compound:

Accurately weigh approximately 3.13 mg of Menisdaurin powder using a calibrated

analytical balance.

Dissolution:

Transfer the weighed Menisdaurin to a sterile tube.

Add the calculated volume of anhydrous DMSO (in this case, 1 mL) to the tube.

Vortex the solution thoroughly until the Menisdaurin is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid dissolution, but care should be taken to

avoid degradation.
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Sterilization (Optional):

If required for the specific application (e.g., cell culture), the stock solution can be sterilized

by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to minimize freeze-thaw cycles and protect from light.

Store the aliquots at -20°C or -80°C. Based on general handling of similar compounds,

stock solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C for 1

month.[6]

Experimental Workflow
The following diagram illustrates the general workflow for preparing Menisdaurin stock and

working solutions for in vitro experiments.
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Stock Solution Preparation

Working Solution Preparation

Weigh Menisdaurin Powder

Dissolve in Anhydrous DMSO

Vortex to Dissolve

Sterile Filter (Optional)

Aliquot into Vials

Store at -20°C or -80°C

Thaw Stock Solution

Retrieve for Experiment

Dilute in Culture Medium

Use in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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